Cas no 62721-35-1 (Butanoyl chloride, 2-chloro-2-methyl-)

Butanoyl chloride, 2-chloro-2-methyl- structure
62721-35-1 structure
Product Name:Butanoyl chloride, 2-chloro-2-methyl-
CAS No:62721-35-1
MF:C5H8Cl2O
MW:155.022419929504
CID:434162
PubChem ID:19905681
Update Time:2025-04-19

Butanoyl chloride, 2-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Butanoyl chloride, 2-chloro-2-methyl-
    • 2-chloro-2-methylbutanoyl chloride
    • 2-Chlor-2-methyl-butyrylchlorid
    • 2-chloro-2-methyl-butanoyl chloride
    • 2-chloro-2-methylbutyryl chloride
    • Butanoyl chloride,2-chloro-2-methyl
    • 62721-35-1
    • DTXSID00601177
    • SCHEMBL9186887
    • Inchi: 1S/C5H8Cl2O/c1-3-5(2,7)4(6)8/h3H2,1-2H3
    • InChI Key: DDUQKNCICUMAMK-UHFFFAOYSA-N
    • SMILES: ClC(C(=O)Cl)(C)CC

Computed Properties

  • Exact Mass: 153.99500
  • Monoisotopic Mass: 153.9952203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 2.15930

Butanoyl chloride, 2-chloro-2-methyl- Production Method

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